Cas no 648412-53-7 (Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate)
648412-53-7 structure
Product Name:Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate
CAS No:648412-53-7
MF:C7H6Br2O2S
MW:313.994339466095
MDL:MFCD11501085
CID:415400
PubChem ID:53403241
Update Time:2025-04-19
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate
- 2-Thiophenecarboxylic acid, 4,5-dibromo-3-methyl-, methyl ester
- Methyl 4,5-dibromo-3-methyl-thiophene-2-carboxylate
- SCHEMBL1973056
- Methyl 4 pound not5-dibromo-3-methyl-thiophene-2-carboxylate
- 648412-53-7
- AKOS015998825
- DTXSID80695150
- AS-36062
- Methyl4,5-dibromo-3-methylthiophene-2-carboxylate
- 4,5-Dibromo-3-methyl-thiophene-2-carboxylic acid methyl ester
- MFCD11501085
- FT-0732325
- CS-0172054
- WQCQDITXZPVXGB-UHFFFAOYSA-N
- DA-18352
-
- MDL： MFCD11501085
- Inchi： 1S/C7H6Br2O2S/c1-3-4(8)6(9)12-5(3)7(10)11-2/h1-2H3
- InChI Key： WQCQDITXZPVXGB-UHFFFAOYSA-N
- SMILES： BrC1=C(SC(C(=O)OC)=C1C)Br
Computed Properties
- Exact Mass: 311.84600
- Monoisotopic Mass: 311.84553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- PSA: 54.54000
- LogP: 3.36810
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264;P270;P301+P312;P330
- Storage Condition：2-8 °C
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 52367-0.25/G |
METHYL 4,5-DIBROMO-3-METHYL-THIOPHENE-2-CARBOXYLATE |
648412-53-7 | 97% | 0.25g |
$130 | 2023-09-17 | |
| AstaTech | 52367-1/G |
METHYL 4,5-DIBROMO-3-METHYL-THIOPHENE-2-CARBOXYLATE |
648412-53-7 | 97% | 1g |
$324 | 2023-09-17 | |
| AstaTech | 52367-5/G |
METHYL 4,5-DIBROMO-3-METHYL-THIOPHENE-2-CARBOXYLATE |
648412-53-7 | 97% | 5g |
$971 | 2023-09-17 | |
| TRC | M116835-50mg |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 50mg |
$ 250.00 | 2022-06-04 | ||
| TRC | M116835-100mg |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 100mg |
$ 415.00 | 2022-06-04 | ||
| TRC | M116835-250mg |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 250mg |
$ 825.00 | 2022-06-04 | ||
| Alichem | A169005974-5g |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 95% | 5g |
$1270.94 | 2023-09-01 | |
| Alichem | A169005974-10g |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 95% | 10g |
$1319.76 | 2023-09-01 | |
| Alichem | A169005974-25g |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 95% | 25g |
$2244.00 | 2023-09-01 | |
| Chemenu | CM199169-5g |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 95% | 5g |
$842 | 2021-08-05 |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
648412-53-7 (Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate) Related Products
- 24647-80-1(2-Thiophenecarboxylic acid, 3,4,5-tribromo-, methyl ester)
- 54113-44-9(2-Thiophenecarboxylic acid, 3,4,5-tribromo-, ethyl ester)
- 648412-54-8(2-Thiophenecarboxylic acid, 4-bromo-5-formyl-3-methyl-, methyl ester)
- 54796-47-3(Methyl 5-bromo-4-methyl-2-thiophenecarboxylate)
- 943324-15-0(Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate)
- 62224-24-2(Methyl 4,5-dibromothiophene-2-carboxylate)
- 876938-56-6(Methyl 5-bromo-3-methylthiophene-2-carboxylate)
- 1374574-44-3(2-Bromo-3-methyl-4H-thieno[2,3-c]furan-6-one)
- 62224-25-3(2-Thiophenecarboxylic acid, 4,5-dibromo-, ethyl ester)
- 854626-32-7(4,5-dibromo-3-methylthiophene-2-carboxylic acid)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
